Cas no 35262-43-2 (Butanedioic acid,2-(phenylmethyl)-, 1,4-dimethyl ester)

Butanedioic acid,2-(phenylmethyl)-, 1,4-dimethyl ester structure
35262-43-2 structure
Product Name:Butanedioic acid,2-(phenylmethyl)-, 1,4-dimethyl ester
CAS No:35262-43-2
MF:C12H14O4
MW:222.237164020538
CID:295519
PubChem ID:12822858
Update Time:2025-04-19

Butanedioic acid,2-(phenylmethyl)-, 1,4-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-(phenylmethyl)-, 1,4-dimethyl ester
    • METHY BENZYL BUTANEDIOIC ACID
    • (R)-2-Benzyl succinic acid methyl ester
    • 2-(phenyl)methylsuccinic acid dimethyl ester
    • 2-Benzylbutanedioic acid dimethyl ester
    • 2-Benzylsuccinic acid dimethyl ester
    • Benzyl-bernsteinsaeure-dimethylester
    • Benzylsuccinic acid dimethyl ester
    • dimethyl 2-benzylsuccinate
    • methylbenzylsuccinic acid
    • 35262-43-2
    • 3-phenyl-2-methylcarboxymethylpropionic acid
    • SCHEMBL7256038
    • QFWZQNUAZRYHFF-UHFFFAOYSA-N
    • METHYBENZYLBUTANEDIOICACID
    • Inchi： 1S/C12H14O4/c1-12(11(15)16,8-10(13)14)7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,13,14)(H,15,16)
    • InChI Key： QFWZQNUAZRYHFF-UHFFFAOYSA-N
    • SMILES： OC(C(C)(CC(=O)O)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 236.10500
  • Monoisotopic Mass: 236.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.113
  • Boiling Point: 325.9°C at 760 mmHg
  • Flash Point: 157.3°C
  • Refractive Index: 1.5
  • PSA: 52.60000
  • LogP: 1.58140

Butanedioic acid,2-(phenylmethyl)-, 1,4-dimethyl ester Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Butanedioic acid,2-(phenylmethyl)-, 1,4-dimethyl ester Related Literature

  • 1. Rhodium-catalysed addition of organotrialkoxysilanes to α-substituted acrylic esters
    Jonathan D. Hargrave,Jennifer Herbert,Gerwyn Bish,Christopher G. Frost Org. Biomol. Chem. 2006 4 3235
  • 2. Corrigenda
    M. Ehemann,H. N?th,N. Davies,M. G. H. Wallbridge,L. Crombie,R. Ponsford,R. Teranishi,A. F. Thomas,P. Schudel,G. Büchi,A. E. Opara,G. Read,P. R. Hammond,R. R. Lake,L. R. Subbaraman,Jiji Subbaraman,E. J. Behrman Chem. Commun. (London) 1968 1267
  • 3. A novel decarboxylation of an α-keto-ester: methyl phenylpyruvate
    A. E. Opara,G. Read Chem. Commun. (London) 1968 937
  • 4. Corrigenda
    H. Irie,H. Kimura,N. Otani,K. Ueda,S. Uyeo,P. C. Petrellis,G. W. Griffin,L. H. Keith,S. W. Pelletier,C. J. L. Lock,Che'ng Wan,David I. Schuster,Donald F. Brizzolara,L. A. Summers,J. E. Dickeson,J. W. ApSimon,R. R. King,Jasjit S. Walia,Parveen S. Walia,Linda Heindl,H. Lader,Ronald J. Parry,R. M. Dodson,P. D. Hammen,R. A. Davis,A. G. Anastassiou,G. B. Howarth,W. A. Szaerk,J. K. N. Jones,M. N. Galbraith,D. H. S. Horn,E. J. Middleton,R. J. Hackney,H. Ishii,T. Tozyo,H. Minato,V. Albano,P. Chini,V. Scatturin,H. E. Zimmerman,Edward Piers,William de Waal,Ronald W. Britton,Z. Neiman,C. Burridge,D. P. G. Hamon,J. Bascoul,A. Crastes de Paulet,R. R. Hill,G. H. Mitchell,K. Kato,Y. Hirata,S. Yamamura,M. Avaro,J. Levisalles,J. M. Sommer,I. T. Barnish,C. L. Mao,R. L. Gay,C. R. Hauser,Nye A. Clinton,C. Peter Lillya,G. Fodor,J. D. Medina,Nagabhushnam Mandava,P. J. Cahill,V. C. Nelson,N. Katsaros,J. W. George,A. Misono,Y. Uchida,M. Hidai,I. Inomata,S. Hanessian,N. R. Plessas,P. J. Garratt,R. H. Mitchell,S. O'Brien,J. S. Read,F. L. Warren,P. H. Hewitt,R. A. Abramovitch,V. Uma,Wesley G. Bentrude,K. R. Darnall,H. S. Preston,C. H. L. Kennard,N. W. Isaacs,W. Kitching,M. Ehemann,H. N?th,N. Davies,M. G. H. Wallbridge,R. Mason,G. B. Robertson,P. O. Whimp,B. L. Shaw,G. Shaw,L. Crombie,R. Ponsford,R. Teranishi,A. F. Thomas,P. Schudel,G. Büchi,A. E. Opara,G. Read,P. R. Hammond,R. R. Lake,L. R. Subbaraman,Jiji Subbaraman,E. J. Behrman,Dominic Young,Sheldon E. Cremer,Shih Yi Wang,John C. Nnadi,S. Bresadola,P. Rigo,A. Turco,John A. Walker,Milton Orchin,H. J. Jakobsen,A. Senning,John F. Corbett,B. E. Davidson,R. D. Guthrie,A. T. McPhail,I. M. Downie,J. B. Lee,M. F. S. Matough,E. O. Fischer,V. Kiener,D. St. P. Bunbury,E. Frank,P. F. Lindley,O. S. Mills Chem. Commun. (London) 1968 1739

Related Categories

35262-43-2 (Butanedioic acid,2-(phenylmethyl)-, 1,4-dimethyl ester) Related Products

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD